Cas no 1437486-43-5 (1-(Piperidin-4-yl)-2,3,4,5-tetrahydro-1H-benzobazepine)
1-(Piperidin-4-yl)-2,3,4,5-tetrahydro-1H-benzobazepine Chemical and Physical Properties
Names and Identifiers
-
- 1-(Piperidin-4-yl)-2,3,4,5-tetrahydro-1H-benzo[b]azepine
- 1-Piperidin-4-yl-2,3,4,5-tetrahydro-1-benzazepine
- 1-(Piperidin-4-yl)-2,3,4,5-tetrahydro-1H-benzobazepine
-
- Inchi: 1S/C15H22N2/c1-2-7-15-13(5-1)6-3-4-12-17(15)14-8-10-16-11-9-14/h1-2,5,7,14,16H,3-4,6,8-12H2
- InChI Key: VEXUJZJSMVZMMI-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2CCCC1)C1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 235
- Topological Polar Surface Area: 15.3
1-(Piperidin-4-yl)-2,3,4,5-tetrahydro-1H-benzobazepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P178330-25mg |
1-(Piperidin-4-yl)-2,3,4,5-tetrahydro-1H-benzo[b]azepine |
1437486-43-5 | 25mg |
$ 125.00 | 2022-06-03 | ||
| TRC | P178330-50mg |
1-(Piperidin-4-yl)-2,3,4,5-tetrahydro-1H-benzo[b]azepine |
1437486-43-5 | 50mg |
$ 205.00 | 2022-06-03 |
1-(Piperidin-4-yl)-2,3,4,5-tetrahydro-1H-benzobazepine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 1-(Piperidin-4-yl)-2,3,4,5-tetrahydro-1H-benzobazepine
Comprehensive Overview of 1-(Piperidin-4-yl)-2,3,4,5-tetrahydro-1H-benzobazepine (CAS No. 1437486-43-5)
The compound 1-(Piperidin-4-yl)-2,3,4,5-tetrahydro-1H-benzobazepine (CAS No. 1437486-43-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its piperidine and benzobazepine moieties make it a versatile scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are increasingly exploring its potential as a GPCR modulator, given its affinity for dopamine and serotonin receptors, which aligns with current trends in neurodegenerative disease and mental health treatment.
In recent years, the demand for small-molecule inhibitors and allosteric modulators has surged, driven by advancements in precision medicine. The benzobazepine core of this compound is particularly noteworthy for its conformational flexibility, enabling interactions with diverse biological targets. This property has led to its investigation in oncology and inflammatory disorders, where kinase inhibition and immune modulation are critical. Notably, its piperidinyl substituent enhances blood-brain barrier permeability, a hot topic in CNS drug delivery research.
Synthetic routes to 1-(Piperidin-4-yl)-2,3,4,5-tetrahydro-1H-benzobazepine often involve multistep heterocyclic chemistry, including Buchwald-Hartwig coupling or reductive amination strategies. These methods are frequently discussed in medicinal chemistry forums, reflecting the compound's relevance to high-throughput screening libraries. Its logP and polar surface area values suggest favorable ADME properties, a key consideration in modern druglikeness assessments.
From a commercial perspective, CAS 1437486-43-5 is often searched in conjunction with custom synthesis and bulk pharmaceutical intermediates. Suppliers highlight its application in structure-activity relationship (SAR) studies, especially for G protein-coupled receptor (GPCR) ligands. The rise of AI-driven drug design has further amplified interest in such scaffolds, as they serve as valuable inputs for generative chemistry algorithms.
Environmental and regulatory aspects of 1-(Piperidin-4-yl)-2,3,4,5-tetrahydro-1H-benzobazepine are also under scrutiny. With increasing focus on green chemistry, researchers are optimizing its synthesis to minimize hazardous byproducts. This aligns with broader industry shifts toward sustainable pharmaceutical manufacturing, a frequent search query among process chemists.
In conclusion, 1437486-43-5 represents a compelling case study in fragment-based drug discovery. Its dual heterocyclic architecture and neuropharmacological potential make it a recurring subject in patent literature and academic publications. As the scientific community continues to explore polypharmacology approaches, this compound's target promiscuity may unlock novel therapeutic avenues.
1437486-43-5 (1-(Piperidin-4-yl)-2,3,4,5-tetrahydro-1H-benzobazepine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)